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Compound of Interest

Compound Name: 2,5-Dimethoxyphenol

Cat. No.: B092355

An In-depth Technical Guide to the Physical Characteristics of 2,5-Dimethoxyphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 2,5-Dimethoxyphenol. The information is curated for researchers, scientists,
and professionals in drug development, with a focus on quantitative data, experimental
methodologies, and relevant chemical pathways.

Physical and Chemical Properties

The fundamental physical and chemical properties of 2,5-Dimethoxyphenol are summarized
in the table below. These properties are crucial for its handling, formulation, and application in
various research and development contexts.
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Property Value Reference
Molecular Formula CsH1003 [1112]
Molecular Weight 154.16 g/mol [1][2]

Colorless to light yellow to light
Appearance o [1]
orange clear liquid

Boiling Point 135 °C at 15 mmHg [3]

Density 1.134 + 0.06 g/cm3 (Predicted) [3]

N Slightly soluble in water (7.6
Solubility o/l at 25 °C) [1]

pKa 9.59 + 0.10 (Predicted) [1]

CAS Number 18113-18-3 [11[3114]

Experimental Protocols

Detailed methodologies for determining key physical properties of organic compounds like 2,5-
Dimethoxyphenol are outlined below. These protocols are standard laboratory procedures.

Determination of Boiling Point (Thiele Tube Method)

The boiling point is a critical physical constant for liquid compounds. The Thiele tube method is
a common and efficient technique for its determination.[5][6]

Materials:

Thiele tube

Thermometer (0-200 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)
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¢ Mineral oil

e Stand and clamp

Procedure:

A small amount of 2,5-Dimethoxyphenol is placed into the small test tube.

o Acapillary tube, sealed at one end, is placed inverted into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped and immersed in a Thiele tube filled with mineral oil.
e The side arm of the Thiele tube is gently and slowly heated.
o As the temperature rises, air trapped in the capillary tube will slowly bubble out.

o The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube is noted. This is the boiling point of the liquid.[5]

e The apparatus is allowed to cool, and the temperature at which the liquid is drawn back into
the capillary tube is also recorded as the boiling point.

Determination of Melting Point (for solid derivatives or if
solidified)

While 2,5-Dimethoxyphenol is a liquid at room temperature, this protocol is standard for
determining the melting point of solid organic compounds or derivatives.[7][8][9]

Materials:
¢ Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)
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e Sample of the solid compound
e Mortar and pestle (if sample needs to be powdered)

Procedure:

A small amount of the finely powdered solid sample is introduced into a capillary tube to a
height of 1-2 mm.[10]

e The capillary tube is attached to a thermometer, with the sample aligned with the
thermometer bulb.

e The assembly is placed in the heating block of a melting point apparatus or an oil bath
(Thiele tube).

o The sample is heated slowly, at a rate of about 2°C per minute, as the temperature
approaches the expected melting point.[7]

o The temperature range is recorded from the point at which the first drop of liquid appears to
when the entire sample has melted. A pure compound will have a sharp melting range of 0.5-
1.0°C.[7]

Determination of Solubility

Solubility tests provide valuable information about the polarity and functional groups present in
a molecule.[11][12]

Materials:

Small test tubes

Sample of 2,5-Dimethoxyphenol

Various solvents (e.g., water, diethyl ether, 5% NaOH, 5% HCI)

Vortex mixer or stirring rod

Procedure:
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o Approximately 25 mg of 2,5-Dimethoxyphenol is placed into a small test tube.

e 0.75 mL of the solvent is added in small portions, shaking vigorously after each addition.[11]
[12]

e The solubility is observed and recorded. The compound is considered soluble if it completely
dissolves.

e This procedure is repeated with a range of solvents to determine the solubility profile. For
instance, solubility in 5% NaOH would suggest acidic properties (due to the phenol group),
while insolubility in 5% HCI would indicate the absence of a basic functional group.[13]

Spectral Data

Spectroscopic data is essential for the structural elucidation and identification of 2,5-
Dimethoxyphenol.

e Mass Spectrometry (MS): The mass spectrum of 2,5-Dimethoxyphenol provides
information about its molecular weight and fragmentation pattern. The exact mass is
154.062994 g/mol .[14]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 133C NMR: The 3C NMR spectrum shows the number of unique carbon environments in the
molecule.[15]

o H NMR: The *H NMR spectrum provides information about the different types of protons
and their neighboring environments.

Relevant Chemical Pathways

The following diagrams illustrate a potential synthesis route and a metabolic pathway relevant
to 2,5-Dimethoxyphenol.

Synthesis of 2,5-Dimethoxyphenol

A common synthetic route to 2,5-Dimethoxyphenol involves the formylation of 4-
methoxyphenol followed by methylation.[16]
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Reimer-Tiemann Methylation
Formylation (e.g., Dimethyl Sulfate)

4-Methoxyphenol ——-{ 2-Hydroxy-5-methoxybenzaldehyde ——®{ 2,5-Dimethoxyphenol

Click to download full resolution via product page

Caption: A simplified synthetic pathway for 2,5-Dimethoxyphenol.

Conceptual Metabolic Pathway

The metabolism of related phenethylamine compounds can involve oxidative deamination and
demethylation, potentially leading to phenolic derivatives.[17][18] This diagram conceptualizes

a possible metabolic fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092355#physical-characteristics-of-2-5-
dimethoxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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